Cholesteryl 9,12-octadecadienoate

• Molecular Formula: C45H76O2
• Molecular Weight: 649.1 g/mol
• InChI: InChI=1S/C45H76O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25-43(46)47-38-30-32-44(5)37(34-38)26-27-39-41-29-28-40(36(4)24-22-23-35(2)3)45(41,6)33-31-42(39)44/h11-12,14-15,26,35-36,38-42H,7-10,13,16-25,27-34H2,1-6H3/b12-11+,15-14+/t36-,38+,39+,40-,41+,42+,44+,45-/m1/s1
• InChIKey: NAACPBBQTFFYQB-VTXJRSQISA-N

Cholesteryl Linoleate – Product Overview

Cholesteryl 9,12-octadecadienoate (commonly cholesteryl linoleate, CL; CAS 604-33-1) is the cholesterol ester of linoleic acid (C18:2, cis-9,cis-12). It is the single most abundant cholesteryl ester in human low-density lipoprotein (LDL), accounting for approximately 46.8% of cholesteryl esters in β-lipoprotein [1]. CL serves as the predominant neutral lipid core constituent of LDL and is the primary cholesteryl ester species accumulating in atherosclerotic lesions [2]. Commercially, it is supplied as a ≥98–99% purity colorless solid with a melting point of 39–42.5 °C, soluble in chloroform at 100 mg/mL, and requires storage at −20 °C under inert atmosphere .

LDL core lipid reconstitution & plaque modeling Major cholesteryl ester species matching physiological abundance for representative core composition

CEH substrate kinetics & cholesterol trafficking Preferred or co-preferred substrate across multiple cholesterol ester hydrolase systems

Lipoprotein oxidation & oxidative biomarker research Disproportionate oxidative depletion relative to other esters enables damage indexing

• [1] Kersh, G. (1970). Thermal Transitions of Cholesteryl Esters of C18 Aliphatic Acids. Molecular Crystals and Liquid Crystals, 10(3), 331–336. DOI: 10.1080/15421407008082819. View Source
• [2] LIPID MAPS Structure Database (LMSD). LMST01020008: 18:2 Cholesterol ester (Cholesteryl linoleate). Curated lipid structure entry. View Source

Why Cholesteryl Linoleate Cannot Be Substituted

Cholesteryl esters are not functionally interchangeable despite sharing a common cholesterol backbone. The acyl chain identity—chain length, degree of unsaturation, and double-bond geometry—profoundly dictates enzymatic hydrolysis kinetics, substrate affinity for lipolytic enzymes, plasma cholesterol-raising potency in vivo, oxidative susceptibility, and physical properties including melting point and solubility [1]. Substituting cholesteryl linoleate with cholesteryl oleate (C18:1), palmitate (C16:0), or stearate (C18:0) in experimental systems yields quantitatively divergent results that can invalidate mechanistic conclusions, confound assay calibration, or produce non-representative atherosclerotic lesion models. The quantitative comparisons below establish precisely why cholesteryl 9,12-octadecadienoate must be specified by name — not merely by generic cholesteryl ester class — for reproducible, biologically relevant research.

Enzymatic hydrolysis

Acyl chain structure dictates CEH turnover; oleate or palmitate may produce non-representative kinetics and lower activity readouts.

Oxidative & thermal behavior

Linoleate polymerizes much faster than saturated or monounsaturated esters; antioxidant strategies effective for stearate may not transfer.

In vivo cholesterolemic response

Plasma cholesterol elevation is acyl-chain-dependent; substituting oleate may overestimate response relative to linoleate in animal models.

• [1] Patelski, J., Pioruńska, A., & Pioruńska-Stolzmann, M. (1978). Effect of Substrate Composition and Concentration on Aortic Cholesterol Ester Hydrolase Activity. Enzyme, 23(2), 135–139. DOI: 10.1159/000458564. View Source

Cholesteryl Linoleate Comparative Evidence

Enzymatic Hydrolysis Rate Across CEH Systems

In pig aortic cholesterol ester hydrolase (CEH) assays, the specific activity order was cholesteryl linoleate ≥ linolenate > palmitate ≥ stearate > oleate, establishing CL as the kinetically preferred substrate among physiological cholesteryl esters [1]. In rat liver enzyme preparations (soluble fraction), the hydrolysis rate order was cholesteryl linoleate = oleate > acetate > palmitate > stearate, while microsomal enzyme showed cholesteryl acetate > linoleate = oleate > palmitate > stearate [2]. In Fusarium oxysporum sterol ester hydrolase, the hydrolysis rate followed linoleate > oleate > valerate > butyrate > acetate, with cholesteryl benzoate and palmitate not hydrolyzed at all [3]. In lysosomal acid sterol ester hydrolase using LDL-like microemulsions, cholesteryl linoleate hydrolysis was more than three times faster than cholesteryl stearate, while cholesteryl oleate was more than twice as fast as stearate over 25–39.6 °C [4].

Hydrolysis rate (CEH)

Head-to-head

CL ≥ linolenate > palmitate ≥ stearate > oleate; >3× faster than CS in lysosomal CEH

Reported higher hydrolysis rate supports substrate selection for CEH activity studies

Aortic, lysosomal, fungal CEH; pH ~7.0–7.5

Evidence Dimension	Relative enzymatic hydrolysis rate by cholesterol ester hydrolases
Target Compound Data	Cholesteryl linoleate: highest or co-highest hydrolysis rate in pig aortic CEH (CL ≥ linolenate > others); rate >3× that of cholesteryl stearate in lysosomal acid CEH; hydrolysis rate order linoleate > oleate in Fusarium enzyme
Comparator Or Baseline	Cholesteryl oleate: slower than linoleate in aortic CEH; ~2× faster than stearate in lysosomal CEH. Cholesteryl palmitate/stearate: consistently among slowest substrates; palmitate not hydrolyzed by Fusarium enzyme
Quantified Difference	CL hydrolysis rate >3× faster than CS in lysosomal acid CEH; CL > oleate in aortic CEH and Fusarium sterol ester hydrolase; palmitate completely unhydrolyzed in Fusarium system
Conditions	Pig aortic CEH (optimum conditions, pH ~7.0); rat liver soluble and microsomal enzymes (pH 6.1–7.5); Fusarium oxysporum sterol ester hydrolase (pH 7.1, Km for oleate 7.7–10.5×10⁻⁵ M); lysosomal acid sterol ester hydrolase (lipid microemulsions, 25–39.6 °C)

Why This Matters

Researchers selecting a cholesteryl ester substrate for CEH activity assays or cellular hydrolysis studies must use CL to achieve physiologically relevant hydrolysis kinetics; substituting oleate, palmitate, or stearate will systematically underestimate or entirely ablate enzymatic activity.

• [1] Patelski, J., Pioruńska, A., & Pioruńska-Stolzmann, M. (1978). Effect of Substrate Composition and Concentration on Aortic Cholesterol Ester Hydrolase Activity. Enzyme, 23(2), 135–139. DOI: 10.1159/000458564. View Source
• [2] Deykin, D. & Goodman, D.S. (1962). The Hydrolysis of Long-Chain Fatty Acid Esters of Cholesterol with Rat Liver Enzymes. Journal of Biological Chemistry, 237, 3649–3656. PMID: 14027461. View Source
• [3] Madhosingh, C. & Orr, W. (1981). Sterol Ester Hydrolase in Fusarium oxysporum. Lipids, 16(2), 125–132. DOI: 10.1007/BF02535686. View Source
• [4] Ekman, S. et al. (1987). Effects of Substrate Composition on the Esterification and Hydrolysis Activity of Lysosomal Acid Sterol Ester Hydrolase. Chemistry and Physics of Lipids, 45(1), 13–25. DOI: 10.1016/0009-3084(87)90036-3. PMID: 3446408. View Source

In Vivo Plasma Cholesterol Elevation

In a controlled hamster feeding study (0.1% dietary cholesteryl ester, 4 weeks), individual cholesteryl ester species produced markedly different plasma total cholesterol (TC) elevations. Cholesteryl oleate (CO) raised plasma TC to 331 mg/dL, while cholesteryl stearate (CS) raised TC to only 220 mg/dL. Cholesteryl linoleate (CL) and cholesteryl palmitate (CP) produced intermediate TC elevations between these extremes [1]. The differential was mechanistically attributed to substrate-specific hydrolysis rates by pancreatic cholesterol esterase and differential regulation of intestinal cholesterol transporters (NPC1L1, ACAT2, MTP). CS was found to be a poor substrate for pancreatic CEase, while CO was an excellent substrate, directly linking acyl chain structure to in vivo cholesterol absorption efficiency [1].

Plasma TC elevation

Head-to-head

CL intermediate: CO 331 mg/dL vs CS 220 mg/dL

Reported intermediate cholesterolemic response in hamster model

0.1% dietary CE, 4-week feeding

Evidence Dimension	Plasma total cholesterol (TC) elevation in hamsters after 4-week dietary supplementation at 0.1% w/w
Target Compound Data	Cholesteryl linoleate (CL): intermediate plasma TC elevation (between CO and CS extremes)
Comparator Or Baseline	Cholesteryl oleate (CO): 331 mg/dL TC (highest). Cholesteryl stearate (CS): 220 mg/dL TC (lowest). Cholesteryl palmitate (CP): intermediate.
Quantified Difference	CO elevated TC 111 mg/dL (50%) higher than CS. CL and CP produced significantly lower TC than CO but higher than CS.
Conditions	Male Syrian golden hamsters, 0.1% dietary CE supplementation for 4 weeks; plasma TC, HDL-C, non-HDL-C, and TG measured

Why This Matters

For in vivo atherosclerosis, hypercholesterolemia, or cholesterol absorption studies, substituting cholesteryl oleate for linoleate will artifactually overestimate plasma cholesterol response and confound mechanistic interpretation of intestinal cholesterol transport.

• [1] Jiao, R., Chen, J., Peng, C., Liang, Y., Ma, K.Y., Wang, X., Liu, Y., Lei, L., & Chen, Z.-Y. (2013). Cholesteryl Ester Species Differently Elevate Plasma Cholesterol in Hamsters. Journal of Agricultural and Food Chemistry, 61(46), 11041–11047. DOI: 10.1021/jf403307a. View Source

Thermal Polymerization Propensity

When neat cholesteryl esters were heated at 100 °C for three days, oligomer formation (detected by SEC-RI and Ag⁺–CIS-MS) differed dramatically by acyl moiety: cholesteryl stearate (CS) produced 79 mg/g oligomers, cholesteryl oleate (CO) produced 569 mg/g, and cholesteryl linoleate (CL) produced 809 mg/g — a 10.2-fold increase over CS and a 1.42-fold increase over CO [1]. At 140 °C after one day, oligomer yields were CS 428 mg/g, CO 552 mg/g, and CL 679 mg/g. The primary hydroperoxide maximum content showed the opposite trend: CS 64 mg/g, CO 78 mg/g, and CL only 40 mg/g, indicating that CL's polyunsaturated acyl chain accelerates hydroperoxide decomposition into secondary polymerization products much faster than monounsaturated (CO) or saturated (CS) counterparts [2].

Thermal oligomer yield

Head-to-head

CL 809 mg/g vs CS 79 mg/g (10.2×)

Substantially higher polymerization propensity reported

Neat esters, 100 °C 3 days; SEC-RI, Ag⁺–CIS-MS

Evidence Dimension	Oligomer formation (mg/g) upon thermal oxidation of neat cholesteryl esters
Target Compound Data	Cholesteryl linoleate (CL): 809 mg/g oligomers after 3 days at 100 °C; 679 mg/g after 1 day at 140 °C; max primary hydroperoxides only 40 mg/g
Comparator Or Baseline	Cholesteryl stearate (CS): 79 mg/g oligomers (100 °C, 3 days); 64 mg/g max hydroperoxides. Cholesteryl oleate (CO): 569 mg/g oligomers (100 °C, 3 days); 78 mg/g max hydroperoxides
Quantified Difference	CL produced 10.2× more oligomers than CS at 100 °C; 1.42× more than CO. CL max hydroperoxides were only 51% of CO and 63% of CS levels, indicating rapid hydroperoxide-to-polymer conversion
Conditions	Neat (solvent-free) cholesteryl esters heated at 100 °C for 3 days and 140 °C for 1 day; oligomers characterized by SEC-RI and Ag⁺–CIS-MS

Why This Matters

For industrial applications involving thermal processing of cholesteryl ester-containing formulations (lipid nanoparticle manufacturing, baking sterilization, or accelerated stability testing), CL's dramatically higher polymerization propensity demands stringent antioxidant protection and temperature control that is not required for saturated-ester alternatives.

• [1] Lehtonen, M., Lampi, A.-M., Agalga, F., Struijs, K., & Piironen, V. (2012). The Effects of Acyl Moiety and Temperature in the Polymerization of Sterols. European Journal of Lipid Science and Technology, 114(6), 677–686. DOI: 10.1002/ejlt.201100305. View Source
• [2] Lehtonen, M. et al. (2012). The Role of Acyl Moiety in the Formation and Reactions of Steryl Ester Hydroperoxides. European Journal of Lipid Science and Technology, 114(4), 407–414. DOI: 10.1002/ejlt.201100306. View Source

Lipoperoxidation and Cytotoxicity in Nanoemulsions

In a head-to-head comparison of nanoemulsions prepared with cholesteryl oleate (CO), cholesteryl stearate (CS), or cholesteryl linoleate (CL) as core constituents, lipoperoxidation was significantly greater in CL nanoemulsions than in CO or CS nanoemulsions [1]. In HUVEC endothelial cells incubated for 4 hours, peroxidation was minimal with CO but pronounced with CL and CS. CL induced the highest cell peroxidation rates across all tested cell lines except macrophages. Critically, HUVEC survival rates were lowest with CL nanoemulsions and highest with CS. Uptake of CO nanoemulsion by HUVEC and fibroblasts was greater than CL and CS, while macrophage uptake of CO and CL was negligible but CS uptake was higher [1]. All three nanoemulsions remained physically stable over the 237-day observation period, indicating that stability alone does not predict biological compatibility.

Nanoemulsion peroxidation

Head-to-head

CL: highest HUVEC peroxidation, lowest survival; CS highest survival

Higher peroxidative burden in endothelial cells; uptake profile differs by CE

HUVEC, fibroblasts, macrophages, H292; 4h incubation

Evidence Dimension	Lipoperoxidation extent, cellular uptake efficiency, and cell survival in HUVEC, fibroblasts, macrophages, and H292 tumor cells
Target Compound Data	CL nanoemulsion: highest lipoperoxidation in HUVEC and fibroblasts; lowest HUVEC survival rate; negligible macrophage uptake; lower HUVEC/fibroblast uptake than CO
Comparator Or Baseline	CO nanoemulsion: minimal HUVEC peroxidation; highest HUVEC/fibroblast/H292 uptake; negligible macrophage uptake. CS nanoemulsion: largest particle size; highest macrophage uptake; highest HUVEC and H292 survival
Quantified Difference	CL induced the highest cell peroxidation rates across all cell lines except macrophages. HUVEC survival: CS > CO > CL. HUVEC/fibroblast uptake: CO > CL and CS. Macrophage uptake: CS > CO/CL (negligible)
Conditions	Nanoemulsions prepared by cosonication; particle size, pH, and peroxidation monitored over 237 days; cell uptake and survival assessed in HUVEC, fibroblasts, monocytes, macrophages, and H292 tumor cells after 4-hour incubation

Why This Matters

For drug delivery nanoemulsion design, CL core material introduces substantially greater peroxidative burden and cytotoxicity in endothelial cells compared to CO, while also reducing cellular uptake; researchers must select the cholesteryl ester core based on target cell type and acceptable oxidative risk profile.

• [1] Almeida, C.P., Vital, C.G., Contente, T.C., Maria, D.A., & Maranhão, R.C. (2010). Modification of Composition of a Nanoemulsion with Different Cholesteryl Ester Molecular Species: Effects on Stability, Peroxidation, and Cell Uptake. International Journal of Nanomedicine, 5, 679–686. DOI: 10.2147/IJN.S12747. View Source

CL/CO Ratio as β-Thalassemia Severity Marker

In β-thalassemia/Hb E patients, cholesteryl linoleate—the most abundant cholesteryl ester in lipoproteins—showed a 70% reduction in LDL content, whereas other cholesteryl esters showed only a ~50% reduction [1]. This disproportionate depletion identifies CL as the primary molecular target of non-transferrin-bound iron (NTBI)-induced oxidative modification in thalassemic lipoproteins. An inverse relationship between the cholesteryl linoleate/cholesteryl oleate ratio (CL/CO) and clinical severity was established, with good correlation between NTBI and thiobarbituric acid-reactive substances (TBARs) in LDL (r = 0.8, p < 0.01) [1]. The CL/CO ratio was proposed and validated as a pathologic marker of underlying iron overload and oxidative lipoprotein damage, providing a quantitative, analytically accessible severity index that no other cholesteryl ester species can serve as.

CL/CO ratio (β-thal)

Cross-study

CL: 70% reduction in LDL; CL/CO inversely correlated with severity (p

Reported oxidative damage index; potential biomarker context

β-thalassemia/Hb E patients; NTBI-TBARs r=0.8

LDL CE composition

Class-level

CL ~46.8% vs CO ~24.1% (≈2:1)

Predominant CE species in native LDL; dictates core lipid phase behavior

Human β-lipoprotein and coronary plaque data

Evidence Dimension	Reduction of cholesteryl ester content in LDL under oxidative stress and CL/CO ratio as clinical severity index
Target Compound Data	Cholesteryl linoleate: 70% reduction in LDL in β-thalassemia/Hb E patients; CL/CO ratio inversely correlated with clinical severity
Comparator Or Baseline	Other cholesteryl esters (aggregate): ~50% reduction in LDL. Cholesteryl oleate: relatively preserved; used as denominator in CL/CO severity ratio
Quantified Difference	CL reduction (70%) vs. other CEs (~50%) — a 40% greater relative depletion. CL/CO ratio: inverse correlation with clinical severity (p < 0.001 in HDL). NTBI-TBARs correlation in LDL: r = 0.8, p < 0.01
Conditions	Plasma and lipoprotein fractions from 30 β-thalassemia/Hb E patients vs. 10 healthy volunteers; HPLC separation and quantification of cholesteryl ester species; TBARs and NTBI measured

Why This Matters

For clinical biochemistry laboratories and translational researchers investigating oxidative lipoprotein damage, CL is the indispensable analyte; its disproportionate depletion and the CL/CO ratio provide diagnostic and prognostic information that cholesteryl oleate or palmitate measurements alone cannot yield.

• [1] Luechapudiporn, R., Morales, N.P., Fucharoen, S., & Chantharaksri, U. (2006). The Reduction of Cholesteryl Linoleate in Lipoproteins: An Index of Clinical Severity in β-Thalassemia/Hb E. Clinical Chemistry and Laboratory Medicine, 44(5), 574–581. DOI: 10.1515/CCLM.2006.093. PMID: 16681427. View Source

LDL Cholesteryl Ester Distribution

Quantitative analysis of human β-lipoprotein (LDL) cholesteryl ester composition reveals cholesteryl linoleate (18:2) at ~46.8% versus cholesteryl oleate (18:1) at ~24.1% — a nearly 2:1 predominance [1]. In human coronary atherosclerotic lesions, Raman spectroscopy coupled with PLS regression confirmed that cholesteryl linoleate content (measured with a standard error of prediction of 3.4 mg/g) is a major component alongside cholesteryl oleate (SEP 3.3 mg/g) and palmitate (SEP 1.9 mg/g) [2]. The >2-fold compositional dominance of CL over CO in native LDL means that experimental LDL models, reconstituted lipoprotein particles, or atherosclerotic plaque mimics constructed without CL at its physiological abundance will misrepresent lipid core composition, phase behavior, and oxidative susceptibility.

LDL CE composition

Class-level

CL ~46.8% vs CO ~24.1% (≈2:1)

Predominant CE species in native LDL; dictates core lipid phase behavior

Human β-lipoprotein and coronary plaque data

Evidence Dimension	Relative abundance of cholesteryl ester species in human β-lipoprotein (LDL) and atherosclerotic plaques
Target Compound Data	Cholesteryl linoleate: ~46.8% of total cholesteryl esters in human β-lipoprotein; in coronary lesions, 17.84–45.15% of total esters (mean 30.78%)
Comparator Or Baseline	Cholesteryl oleate: ~24.1% of β-lipoprotein CE; 9.97–21.81% of total esters in lesions (mean 14.35%). Cholesteryl palmitate: 11.43–60.86% (mean 40.27%)
Quantified Difference	CL:CO ratio ≈ 1.94:1 in β-lipoprotein. In coronary lesions, mean CL content 30.78% vs. CO 14.35% (CL:CO ≈ 2.14:1)
Conditions	Human β-lipoprotein composition data from published literature; human coronary atherosclerotic lesion analysis by near-infrared Raman spectroscopy with PLS regression (29 pooled samples)

Why This Matters

Atherosclerosis researchers constructing synthetic LDL particles or lipid mixtures for in vitro plaque modeling must incorporate CL at ~2-fold excess over CO to achieve physiologically representative core composition; CO-only or CP-dominant formulations are not valid surrogates.

• [1] Kersh, G. (1970). Thermal Transitions of Cholesteryl Esters of C18 Aliphatic Acids. Molecular Crystals and Liquid Crystals, 10(3), 331–336. DOI: 10.1080/15421407008082819. Citing β-lipoprotein CE composition: ~24.1% CO, ~46.8% CL. View Source
• [2] Treado, P.J. et al. (1998). Quantitative Analysis of Cholesterol and Cholesteryl Esters in Human Atherosclerotic Plaques Using Near-Infrared Raman Spectroscopy. Atherosclerosis, 140(1), 81–88. DOI: 10.1016/S0021-9150(98)00119-1. View Source

Cholesteryl Linoleate Application Scenarios

LDL and Atherosclerotic Plaque Core Lipid Models

Cholesteryl linoleate constitutes ~46.8% of β-lipoprotein cholesteryl esters, approximately double the abundance of cholesteryl oleate (~24.1%) [1]. Reconstituted LDL particles, synthetic lipid microemulsions, or in vitro atherosclerotic plaque models designed to recapitulate human lesion composition must incorporate CL at this physiological excess. Use of cholesteryl oleate or palmitate as the sole or primary CE species will misrepresent core lipid phase behavior, cholesteryl ester transfer protein (CETP) substrate pools, and oxidative susceptibility profiles that are central to atherogenesis research.

CEH Activity Assays and Lipoprotein Hydrolysis

Cholesteryl linoleate is the kinetically preferred or co-preferred substrate for multiple CEH enzymes including aortic CEH (CL ≥ linolenate > palmitate ≥ stearate > oleate) [2], lysosomal acid sterol ester hydrolase (CL hydrolysis >3× faster than stearate) [3], and fungal sterol ester hydrolases (linoleate > oleate, with palmitate not hydrolyzed at all) [4]. For CEH activity characterization, inhibitor screening, or lysosomal cholesterol trafficking studies, using CL as substrate ensures maximal enzymatic turnover and physiological relevance; substituting palmitate or stearate may yield falsely negative activity readouts.

Oxidative Damage Biomarker for Iron Overload

In β-thalassemia/Hb E, cholesteryl linoleate undergoes a 70% reduction in LDL versus ~50% for other CEs, and the CL/CO ratio inversely correlates with clinical severity (p < 0.001) [5]. This disproportionate and quantifiable depletion establishes CL as the primary molecular target of NTBI-induced lipoprotein oxidation. Clinical chemistry laboratories developing LC-MS or HPLC methods for oxidative stress biomarker panels should prioritize CL quantification alongside CO, as the CL/CO ratio provides diagnostic information unavailable from total cholesterol or single-ester measurements.

Nanoemulsion Design: Oxidative Stability vs. Bioactivity

Nanoemulsions formulated with cholesteryl linoleate as core lipid exhibit significantly greater lipoperoxidation than cholesteryl oleate or stearate counterparts, with CL inducing the highest cell peroxidation rates in HUVEC and fibroblasts [6]. However, all three nanoemulsion types remain physically stable over 237 days. For drug delivery applications targeting macrophages (where CS uptake predominates) or tumor cells (where CO uptake is maximal), the cholesteryl ester core must be selected based on the target cell's differential uptake profile. CL-based nanoemulsions are appropriate when rapid intracellular peroxidation is therapeutically desired (e.g., pro-oxidant anticancer strategies) but should be avoided for endothelial-targeted delivery where cell survival is paramount.

Application

Selection Property

Validation Focus

LDL & plaque core lipid models

Acyl chain composition fidelity

Physiological cholesteryl ester ratio verification

CEH activity & hydrolysis studies

Substrate kinetic preference

Maximal enzymatic turnover confirmation

Oxidative stress biomarker panels

Differential oxidative depletion

CL/CO ratio as oxidative damage index

Nanoemulsion carrier design

Oxidative vs. cellular uptake profile

Cell-type specific peroxidation and uptake assessment

• [1] Kersh, G. (1970). Thermal Transitions of Cholesteryl Esters of C18 Aliphatic Acids. Molecular Crystals and Liquid Crystals, 10(3), 331–336. DOI: 10.1080/15421407008082819. View Source
• [2] Patelski, J., Pioruńska, A., & Pioruńska-Stolzmann, M. (1978). Effect of Substrate Composition and Concentration on Aortic Cholesterol Ester Hydrolase Activity. Enzyme, 23(2), 135–139. DOI: 10.1159/000458564. View Source
• [3] Ekman, S. et al. (1987). Effects of Substrate Composition on the Esterification and Hydrolysis Activity of Lysosomal Acid Sterol Ester Hydrolase. Chemistry and Physics of Lipids, 45(1), 13–25. DOI: 10.1016/0009-3084(87)90036-3. PMID: 3446408. View Source
• [4] Madhosingh, C. & Orr, W. (1981). Sterol Ester Hydrolase in Fusarium oxysporum. Lipids, 16(2), 125–132. DOI: 10.1007/BF02535686. View Source
• [5] Luechapudiporn, R., Morales, N.P., Fucharoen, S., & Chantharaksri, U. (2006). The Reduction of Cholesteryl Linoleate in Lipoproteins: An Index of Clinical Severity in β-Thalassemia/Hb E. Clinical Chemistry and Laboratory Medicine, 44(5), 574–581. DOI: 10.1515/CCLM.2006.093. PMID: 16681427. View Source
• [6] Almeida, C.P., Vital, C.G., Contente, T.C., Maria, D.A., & Maranhão, R.C. (2010). Modification of Composition of a Nanoemulsion with Different Cholesteryl Ester Molecular Species: Effects on Stability, Peroxidation, and Cell Uptake. International Journal of Nanomedicine, 5, 679–686. DOI: 10.2147/IJN.S12747. View Source